Cas no 2137087-31-9 (1-Pyrrolidinecarboxylic acid, 3-(1-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester, (3S)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(1-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester, (3S)-
• CAS No: 2137087-31-9
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5292673
• Update Time: 2025-05-22

1-Pyrrolidinecarboxylic acid, 3-(1-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(1-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester, (3S)-

• Inchi： 1S/C14H23NO3/c1-5-6-7-12(16)11-8-9-15(10-11)13(17)18-14(2,3)4/h5,11H,1,6-10H2,2-4H3/t11-/m0/s1
• InChI Key： MPSLNSXCDULNTD-NSHDSACASA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C(=O)CCC=C)C1

Additional information on 1-Pyrrolidinecarboxylic acid, 3-(1-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester, (3S)-

1-Pyrrolidinecarboxylic Acid, 3-(1-Oxo-4-Penten-1-Yl)-, 1,1-Dimethylethyl Ester, (3S)-

The compound 2137087-31-9, also known as 1-pyrrolidinecarboxylic acid, 3-(1-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester, (3S)-, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique properties and applications. The (3S) configuration indicates a specific stereochemistry that plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery and development. The (3S) configuration of this compound makes it particularly interesting for researchers exploring chiral molecules in asymmetric synthesis. The presence of the 1,1-dimethylethyl ester group adds to its versatility, enabling it to participate in various chemical reactions and biological interactions. This compound has been found to exhibit promising results in preliminary assays related to enzyme inhibition and cellular signaling pathways, suggesting its potential as a lead compound in therapeutic development.

The structural features of 2137087-31-9 are characterized by a pyrrolidine ring fused with a carboxylic acid moiety and an ester group. The 4-pentenoyl substituent introduces additional functionality, enhancing the compound's ability to engage in hydrogen bonding and other non-covalent interactions. These properties make it an attractive candidate for studying molecular recognition and drug-target interactions.

From a synthetic perspective, the preparation of 2137087-31-9 involves advanced techniques such as stereo-selective synthesis and enzymatic catalysis. Researchers have employed methods like Sharpless asymmetric epoxidation and Evans' aldol reaction to achieve the desired stereochemistry. These methods not only ensure high yields but also maintain the integrity of the chiral center at position 3.

In terms of applications, this compound has shown potential in the development of novel antidepressants, anti-inflammatory agents, and neuroprotective drugs. Its ability to modulate key neurotransmitter systems and reduce oxidative stress has been validated in preclinical models. Furthermore, recent advancements in computational chemistry have enabled researchers to predict its binding affinity to various protein targets with remarkable accuracy.

The study of 2137087-31-9 has also contributed significantly to our understanding of stereochemistry's role in molecular interactions. By comparing the biological activities of its enantiomers, scientists have gained insights into how subtle structural differences can drastically alter a molecule's behavior. This knowledge is invaluable for designing more effective drugs with fewer side effects.

In conclusion, 2137087-31-9 represents a cutting-edge example of how modern chemical synthesis and pharmacological research can converge to create innovative compounds with therapeutic potential. Its unique structure, stereochemistry, and functional groups make it a valuable tool for advancing our understanding of molecular biology and drug design.